Cas no 2228342-89-8 (tert-butyl N-2-(azetidin-2-yl)-4-chlorophenylcarbamate)

Tert-butyl N-2-(azetidin-2-yl)-4-chlorophenylcarbamate is a specialized carbamate derivative featuring an azetidine ring and a chlorophenyl group. This compound is of interest in pharmaceutical and agrochemical research due to its structural versatility, serving as a key intermediate in the synthesis of bioactive molecules. The tert-butyl carbamate (Boc) protecting group enhances stability, facilitating handling and storage, while the azetidine moiety offers conformational rigidity, potentially improving binding affinity in target interactions. The 4-chlorophenyl substituent contributes to electron-withdrawing properties, influencing reactivity in further derivatization. Its well-defined structure makes it valuable for medicinal chemistry applications, particularly in the development of protease inhibitors or receptor modulators.
tert-butyl N-2-(azetidin-2-yl)-4-chlorophenylcarbamate structure
2228342-89-8 structure
Product Name:tert-butyl N-2-(azetidin-2-yl)-4-chlorophenylcarbamate
CAS No:2228342-89-8
MF:C14H19ClN2O2
MW:282.765862703323
CID:5859514
PubChem ID:165824812
Update Time:2025-11-05

tert-butyl N-2-(azetidin-2-yl)-4-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-2-(azetidin-2-yl)-4-chlorophenylcarbamate
    • 2228342-89-8
    • EN300-1876408
    • tert-butyl N-[2-(azetidin-2-yl)-4-chlorophenyl]carbamate
    • Inchi: 1S/C14H19ClN2O2/c1-14(2,3)19-13(18)17-12-5-4-9(15)8-10(12)11-6-7-16-11/h4-5,8,11,16H,6-7H2,1-3H3,(H,17,18)
    • InChI Key: YKZVCQMYZVWSMT-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)C1CCN1)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 282.1135055g/mol
  • Monoisotopic Mass: 282.1135055g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 50.4Ų

tert-butyl N-2-(azetidin-2-yl)-4-chlorophenylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1876408-0.05g
tert-butyl N-[2-(azetidin-2-yl)-4-chlorophenyl]carbamate
2228342-89-8
0.05g
$1068.0 2023-09-18
Enamine
EN300-1876408-0.1g
tert-butyl N-[2-(azetidin-2-yl)-4-chlorophenyl]carbamate
2228342-89-8
0.1g
$1119.0 2023-09-18
Enamine
EN300-1876408-0.25g
tert-butyl N-[2-(azetidin-2-yl)-4-chlorophenyl]carbamate
2228342-89-8
0.25g
$1170.0 2023-09-18
Enamine
EN300-1876408-0.5g
tert-butyl N-[2-(azetidin-2-yl)-4-chlorophenyl]carbamate
2228342-89-8
0.5g
$1221.0 2023-09-18
Enamine
EN300-1876408-1.0g
tert-butyl N-[2-(azetidin-2-yl)-4-chlorophenyl]carbamate
2228342-89-8
1g
$1272.0 2023-06-01
Enamine
EN300-1876408-2.5g
tert-butyl N-[2-(azetidin-2-yl)-4-chlorophenyl]carbamate
2228342-89-8
2.5g
$2492.0 2023-09-18
Enamine
EN300-1876408-5.0g
tert-butyl N-[2-(azetidin-2-yl)-4-chlorophenyl]carbamate
2228342-89-8
5g
$3687.0 2023-06-01
Enamine
EN300-1876408-10.0g
tert-butyl N-[2-(azetidin-2-yl)-4-chlorophenyl]carbamate
2228342-89-8
10g
$5467.0 2023-06-01
Enamine
EN300-1876408-1g
tert-butyl N-[2-(azetidin-2-yl)-4-chlorophenyl]carbamate
2228342-89-8
1g
$1272.0 2023-09-18
Enamine
EN300-1876408-5g
tert-butyl N-[2-(azetidin-2-yl)-4-chlorophenyl]carbamate
2228342-89-8
5g
$3687.0 2023-09-18

tert-butyl N-2-(azetidin-2-yl)-4-chlorophenylcarbamate Related Literature

Additional information on tert-butyl N-2-(azetidin-2-yl)-4-chlorophenylcarbamate

Comprehensive Overview of tert-butyl N-2-(azetidin-2-yl)-4-chlorophenylcarbamate (CAS No. 2228342-89-8)

The compound tert-butyl N-2-(azetidin-2-yl)-4-chlorophenylcarbamate (CAS No. 2228342-89-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the azetidine ring and 4-chlorophenyl moiety, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological targets with high specificity.

In recent years, the demand for heterocyclic compounds like tert-butyl N-2-(azetidin-2-yl)-4-chlorophenylcarbamate has surged, driven by advancements in medicinal chemistry and the need for novel therapeutic agents. The azetidine ring, a four-membered nitrogen-containing heterocycle, is a key structural motif in many FDA-approved drugs, highlighting its importance in modern pharmacology. This compound's carbamate functionality further enhances its utility as a protective group or prodrug moiety, making it a versatile building block in synthetic chemistry.

The synthesis of tert-butyl N-2-(azetidin-2-yl)-4-chlorophenylcarbamate typically involves multi-step organic reactions, including amidation, cyclization, and protection-deprotection strategies. Its CAS No. 2228342-89-8 serves as a unique identifier in chemical databases, facilitating efficient literature searches and patent reviews. Researchers often explore its reactivity and stability under various conditions to optimize its use in complex molecular architectures.

From an industrial perspective, the scalability of producing tert-butyl N-2-(azetidin-2-yl)-4-chlorophenylcarbamate is a critical consideration. Innovations in green chemistry and catalytic processes have enabled more sustainable production methods, aligning with global trends toward environmentally friendly manufacturing. The compound's chlorophenyl group also opens avenues for further functionalization, allowing chemists to tailor its properties for specific applications.

In the context of drug development, tert-butyl N-2-(azetidin-2-yl)-4-chlorophenylcarbamate has been investigated for its potential role in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors. Its structural complexity offers opportunities for structure-activity relationship (SAR) studies, which are essential for optimizing lead compounds. Additionally, its bioavailability and metabolic stability are key parameters evaluated during preclinical research.

The growing interest in small-molecule therapeutics has further amplified the relevance of compounds like tert-butyl N-2-(azetidin-2-yl)-4-chlorophenylcarbamate. With the rise of personalized medicine and targeted therapies, researchers are increasingly focusing on molecules that can be customized for specific patient populations. This compound's modular design makes it a promising candidate for such applications.

In summary, tert-butyl N-2-(azetidin-2-yl)-4-chlorophenylcarbamate (CAS No. 2228342-89-8) represents a fascinating intersection of synthetic chemistry and biomedical research. Its versatility, combined with the ongoing advancements in chemical synthesis and drug design, ensures its continued relevance in scientific and industrial settings. As the field evolves, this compound is likely to play a pivotal role in the discovery of next-generation therapeutics and agrochemicals.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.